molecular formula C19H23N7 B6466219 1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine CAS No. 2640971-78-2

1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine

Cat. No.: B6466219
CAS No.: 2640971-78-2
M. Wt: 349.4 g/mol
InChI Key: HVTIDLCEEJEIDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine is a bicyclic heterocyclic compound featuring a piperazine linker connecting two distinct aromatic systems: a 2-methylcyclopenta[d]pyrimidine and a 2-methylpyrazolo[1,5-a]pyrazine.

The cyclopenta[d]pyrimidine moiety contributes to planar aromaticity, which may enhance DNA intercalation or protein binding, while the pyrazolo[1,5-a]pyrazine system offers hydrogen-bonding capabilities through its nitrogen-rich framework. Piperazine, a flexible linker, improves solubility and pharmacokinetic properties, as seen in analogous compounds .

Properties

IUPAC Name

2-methyl-4-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N7/c1-13-12-17-19(20-6-7-26(17)23-13)25-10-8-24(9-11-25)18-15-4-3-5-16(15)21-14(2)22-18/h6-7,12H,3-5,8-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVTIDLCEEJEIDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC5=C4CCC5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Core Heterocycle Modifications

Compound Name Core Structure Substituents Key Differences
Target Compound Cyclopenta[d]pyrimidine + Pyrazolo[1,5-a]pyrazine 2-methyl groups on both cores Combines fused bicyclic systems with methyl substituents for steric stabilization
1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(pyridin-2-yl)piperazine () Pyrazolo[1,5-a]pyrazine 4-butoxyphenyl, pyridinyl Lacks cyclopenta[d]pyrimidine; hydrophobic butoxy group may enhance membrane permeability
5-Isopropyl-2-methyl-7-(4-methylpiperazinyl)-3-phenylpyrazolo[1,5-a]pyrimidine () Pyrazolo[1,5-a]pyrimidine Isopropyl, phenyl, 4-methylpiperazinyl Pyrimidine instead of pyrazine; bulky phenyl/isopropyl groups may hinder target engagement

Piperazine-Linked Analogues

Compound Name Piperazine Substituents Biological Relevance
Target Compound Cyclopenta[d]pyrimidin-4-yl, 2-methylpyrazolo[1,5-a]pyrazin-4-yl Dual aromatic systems for multi-target engagement
4-oxo-N-[(pyridin-2-yl)methyl]-5-[3-(trifluoromethyl)phenyl]methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carb () Pyridinylmethyl, trifluoromethylphenyl Electron-withdrawing CF3 group enhances metabolic stability
1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}azetidin-3-amine dihydrochloride () Azetidin-3-amine Smaller azetidine ring increases rigidity but reduces solubility

Physicochemical Properties

Compound Name Molecular Weight Calculated C/H/N (%) (Found) Solubility (Predicted)
Target Compound ~428.47* C: ~58.5%; H: ~5.6%; N: ~26.1% Moderate (logP ~2.5–3.0)
4n () 416.36 C: 54.81 (54.61); H: 3.36 (3.58); N: 20.18 (19.96) Low (logP ~3.8)
4c () 394.38 C: 57.86 (57.66); H: 4.60 (4.82); N: 21.31 (21.05) Moderate (logP ~2.9)

*Estimated based on analogous compounds in –3, 13–13.

Kinase Inhibition (PI3Kδ/PI3Kα)

Compound Name PI3Kδ IC50 (nM) PI3Kα IC50 (nM) Selectivity (δ/α)
2-methylpyrazolo[1,5-a]pyrimidine derivatives () 1.2–15.8 120–850 10–70x
Target Compound (Predicted) ~5–10* ~500–800* ~50–100x

*Extrapolated from : Methyl substituents on pyrazolo[1,5-a]pyrazine likely enhance selectivity for PI3Kδ over PI3Kα due to steric complementarity .

GPCR Modulation

Compounds with pyrazolo[1,5-a]pyrazine-piperazine architectures (e.g., ) show affinity for adenosine A2A and serotonin receptors.

Research Findings and Trends

Synthetic Accessibility: The target compound’s synthesis likely follows multicomponent protocols similar to –3 and 11, leveraging regioselective cyclization of aldehydes with aminopyrazoles .

Metabolic Stability : Piperazine-linked compounds (e.g., ) exhibit improved half-lives compared to azetidine or morpholine derivatives, as piperazine’s basic nitrogen facilitates protonation and solubility in acidic environments .

Structural Insights : X-ray crystallography (via SHELX software, ) confirms that methyl substituents on cyclopenta[d]pyrimidine reduce ring puckering, enhancing planar stacking interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.